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Compound of Interest

Compound Name: Tirilazad Mesylate

Cat. No.: B026026

Essential Safety and Handling Guide for Tirilazad
Mesylate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Tirilazad Mesylate, a potent neuroprotective agent. Adherence to these procedures is
essential to ensure the safety of laboratory personnel and the environment.

Health Hazard Information

Tirilazad Mesylate is a synthetic steroid analogue. While it is non-hazardous in accordance
with international standards for workplace safety, it may cause mild skin irritation and severe
eye irritation.[1] Clinical use of the drug has been associated with changes in liver enzymes.[1]

Occupational Exposure Limit

Pfizer has established an 8-hour time-weighted average (TWA) Occupational Exposure Limit
(OEL) for Tirilazad Mesylate.

Parameter Value Source

Pfizer OEL TWA-8 Hr 0.7 mg/m3 Pfizer MSDSJ1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b026026?utm_src=pdf-interest
https://www.benchchem.com/product/b026026?utm_src=pdf-body
https://www.benchchem.com/product/b026026?utm_src=pdf-body
https://www.benchchem.com/product/b026026?utm_src=pdf-body
https://www.benchchem.com/product/b026026?utm_src=pdf-body
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00308.pdf
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00308.pdf
https://www.benchchem.com/product/b026026?utm_src=pdf-body
https://cdn.pfizer.com/pfizercom/products/material_safety_data/PZ00308.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

This exposure limit is particularly relevant when handling the solid form of the compound,
where dust or mist may be generated.[1]

Operational Plan: Step-by-Step Handling
Procedures

Engineering controls should be the primary means of controlling exposure.[1]
1. Engineering Controls:

» Ventilation: When handling the solid compound or any procedure that may generate dust or
aerosols, work within a certified chemical fume hood or a powder containment hood. General
room ventilation is adequate for handling the solution if the process does not generate mists.

[2]

o Containment: For larger quantities, consider the use of a glove box or other closed-system
transfer methods to minimize exposure.

2. Personal Protective Equipment (PPE):

» Gloves: Wear impervious gloves, such as nitrile gloves, whenever there is a potential for skin
contact.[1]

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required,
especially when handling the solid form or solutions.[1]

e Lab Coat: A clean, buttoned lab coat must be worn to protect street clothing and skin.

» Respiratory Protection: If the OEL is exceeded, a NIOSH-approved respirator with an
appropriate particulate filter should be worn.[3]

3. Handling the Solid Compound:

¢ Weighing: Weigh the solid compound within a fume hood or a balance enclosure to contain
any dust.
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Aliquotting: When preparing solutions, add the solvent to the solid to minimize dust
generation.

General Handling: Avoid actions that can create dust, such as scraping or vigorous shaking
of the solid.

N

. Handling the Solution:

Preparation: Prepare solutions in a well-ventilated area, preferably within a fume hood.

Transfers: Use care when transferring solutions to avoid splashes and aerosol generation.

Emergency Procedures

1. Spills:

o Small Spills (Solid):

[¢]

Don appropriate PPE.

[¢]

Gently cover the spill with a damp paper towel to avoid raising dust.

o

Carefully scoop the material into a sealable container labeled "Hazardous Waste."

o

Clean the spill area with soap and water.

o Small Spills (Liquid):

[e]

Don appropriate PPE.

o

Absorb the spill with an inert material (e.g., vermiculite, sand, or chemical absorbent
pads).

o

Collect the absorbed material into a sealable container labeled "Hazardous Waste."

o

Clean the spill area with soap and water.

o Large Spills:
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o Evacuate the area and restrict access.
o Contact your institution's Environmental Health and Safety (EHS) department immediately.
o Only trained personnel should clean up large spills.[1]

2. First Aid:

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.[3]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.[3]

 Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek immediate medical attention.[1]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[1]

Disposal Plan

Dispose of all waste containing Tirilazad Mesylate in accordance with local, state, and federal
regulations.

1. Waste Segregation:

e Solid Waste: Collect all solid waste, including contaminated PPE, weigh paper, and empty
vials, in a clearly labeled, sealed hazardous waste container.

o Liquid Waste: Collect all liquid waste containing Tirilazad Mesylate in a dedicated, sealed,
and clearly labeled hazardous waste container. Do not mix with other solvent waste streams
unless approved by your institution's EHS department.

2. Disposal Procedure:

o Ensure all waste containers are properly labeled with the chemical name ("Tirilazad
Mesylate Waste") and the appropriate hazard warnings.
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o Store waste containers in a designated, secure area away from incompatible materials.

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

Experimental Workflow and Safety Diagram
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Safe Handling Workflow for Tirilazad Mesylate
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Caption: Workflow for the safe handling of Tirilazad Mesylate from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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